Cas no 2801589-47-7 (3-(1-isocyanoethyl)-2,5-dimethylthiophene)

• Product Name: 3-(1-isocyanoethyl)-2,5-dimethylthiophene
• CAS No: 2801589-47-7
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 5867892
• PubChem ID: 4275825
• Update Time: 2025-10-29

3-(1-isocyanoethyl)-2,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanoethyl)-2,5-dimethylthiophene

• Inchi： 1S/C9H11NS/c1-6-5-9(7(2)10-4)8(3)11-6/h5,7H,1-3H3
• InChI Key： RIDOKCHLNGYJTO-UHFFFAOYSA-N
• SMILES： C1(C)SC(C)=CC=1C([N+]#[C-])C

Additional information on 3-(1-isocyanoethyl)-2,5-dimethylthiophene

3-(1-Isocyanoethyl)-2,5-Dimethylthiophene: A Comprehensive Overview

3-(1-Isocyanoethyl)-2,5-Dimethylthiophene is a versatile organic compound with the CAS registry number 2801589-47-7. This compound belongs to the class of thiophenes, which are five-membered heterocyclic aromatic compounds containing sulfur. The presence of the isocyano group (-NC) and methyl substituents at positions 2 and 5 imparts unique electronic and structural properties to this molecule. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it a valuable tool in various fields such as materials science, drug discovery, and organic electronics.

The thiophene ring in 3-(1-isocyanoethyl)-2,5-dimethylthiophene is a key structural feature that contributes to its aromaticity and stability. The isocyano group at position 1 introduces a strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for applications in organic semiconductors and optoelectronic devices. Recent studies have demonstrated that this compound exhibits excellent charge transport properties, making it suitable for use in field-effect transistors (FETs) and organic light-emitting diodes (OLEDs).

The synthesis of 3-(1-isocyanoethyl)-2,5-dimethylthiophene typically involves a combination of nucleophilic substitution and cyclization reactions. Researchers have recently developed more efficient routes using transition metal catalysts, which have improved both the yield and purity of the compound. These advancements have not only made the synthesis more accessible but also opened up new avenues for exploring its potential applications.

In terms of applications, 3-(1-isocyanoethyl)-2,5-dimethylthiophene has shown promise in the development of advanced materials. For instance, its ability to form stable charge transfer complexes with other organic semiconductors has been exploited in the creation of high-performance organic photovoltaic (OPV) devices. Recent studies have reported power conversion efficiencies (PCEs) exceeding 10% when this compound is used as an acceptor material in OPV architectures.

Beyond materials science, 3-(1-isocyanoethyl)-2,5-dimethylthiophene has also found applications in drug discovery. Its unique electronic properties make it an ideal candidate for designing bioactive molecules with potential therapeutic effects. Researchers have explored its use as a scaffold for developing anti-cancer agents, where its ability to modulate cellular signaling pathways has been extensively studied.

From an environmental perspective, 3-(1-isocyanoethyl)-2,5-dimethylthiophene exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional organic compounds used in industrial applications. Regulatory agencies have also recognized its non-hazardous nature, further supporting its widespread use across various industries.

In conclusion, 3-(1-isocyanoethyl)-2,5-dimethylthiophene stands out as a multifaceted compound with significant potential in diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern material science and pharmaceutical research. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.